6-Bromo-4-chloro-3,7-dimethylquinolin-8-amine

• Molecular Formula: C11H10BrClN2
• Molecular Weight: 285.57 g/mol
• IUPAC Name: 6-bromo-4-chloro-3,7-dimethylquinolin-8-amine
• InChI: InChI=1S/C11H10BrClN2/c1-5-4-15-11-7(9(5)13)3-8(12)6(2)10(11)14/h3-4H,14H2,1-2H3
• InChI Key: IUHHJQDRLWFLLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC(=C(C(=C2N=C1)N)C)Br)Cl

Description

6-Bromo-4-chloro-3,7-dimethylquinolin-8-amine is a halogenated quinoline derivative featuring a bromine atom at position 6, a chlorine atom at position 4, methyl groups at positions 3 and 7, and an amine group at position 7. While its exact biological activity remains underexplored in the provided literature, structurally related quinoline derivatives are frequently investigated as pharmacophores in drug discovery .

Preparation Methods

The synthesis of 6-Bromo-4-chloro-3,7-dimethylquinolin-8-amine typically involves multi-step reactions starting from readily available precursorsThe reaction conditions often involve the use of solvents like THF (tetrahydrofuran) and reagents such as bromine and chlorine sources . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

6-Bromo-4-chloro-3,7-dimethylquinolin-8-amine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the bromine or chlorine atoms can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed depend on the specific reaction and conditions employed.

Scientific Research Applications

6-Bromo-4-chloro-3,7-dimethylquinolin-8-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex quinoline derivatives.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of 6-Bromo-4-chloro-3,7-dimethylquinolin-8-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are subjects of ongoing research .

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties of Selected Quinoline Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	CAS Number	Molecular Weight	Notable Properties
6-Bromo-4-chloro-3,7-dimethylquinolin-8-amine	Br (6), Cl (4), CH₃ (3,7), NH₂ (8)	C₁₁H₁₁BrClN₂	Not available*	302.58	High lipophilicity; steric hindrance
4,6-Dichloro-3,7-dimethylquinolin-8-amine	Cl (4,6), CH₃ (3,7), NH₂ (8)	C₁₁H₁₁Cl₂N₂	2060039-44-1	248.13	Lower MW; reduced polarizability vs. Br
5-Bromo-7-chloroquinolin-8-amine	Br (5), Cl (7), NH₂ (8)	C₉H₆BrClN₂	1215767-85-3	257.51	Simpler structure; fewer steric effects
3,6-Dichloroquinolin-8-amine	Cl (3,6), NH₂ (8)	C₉H₆Cl₂N₂	158117-56-7	213.06	Minimal substituents; higher solubility

Physicochemical Properties

• Lipophilicity: The methyl groups at positions 3 and 7 in the target compound significantly increase hydrophobicity compared to non-methylated analogs like 3,6-dichloroquinolin-8-amine .
• Solubility: The amine group at position 8 enables hydrogen bonding, but the steric bulk of methyl and halogen substituents may limit aqueous solubility compared to simpler derivatives like 5-bromo-7-chloroquinolin-8-amine .

Structural Characterization

• Crystallographic tools like SHELX and Olex2 are widely used to resolve quinoline structures, ensuring accurate comparisons of bond lengths and angles. For example, the dihedral angles between substituents in brominated quinolines may differ from chlorinated analogs due to steric and electronic effects.